5-amino-1-(1-methyl-3-phenylpropyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 5-imino-4-(4-methyl-1,3-thiazol-2-yl)-1-(4-phenylbutan-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C18H21N3OS/c1-12-11-23-18(20-12)16-15(22)10-21(17(16)19)13(2)8-9-14-6-4-3-5-7-14/h3-7,11,13,19,22H,8-10H2,1-2H3
• InChI Key: JPFDXMBKWWRQMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=C(CN(C2=N)C(C)CCC3=CC=CC=C3)O

Description

This compound features a pyrrol-3-one core substituted with a 4-methyl-1,3-thiazol-2-yl group at position 4 and a 1-methyl-3-phenylpropyl chain at position 1.

Biological Activity

The compound 5-amino-1-(1-methyl-3-phenylpropyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound features a pyrrolidine core substituted with an amino group and a thiazole ring, which are known for their biological significance. The structure can be represented as follows:

$$\text{C}_{19}\text{H}_{22}\text{N}_{2}\text{O}\quad (\text{CID 3020893})$$

Anticancer Properties

Studies have indicated that derivatives of thiazole and pyrrole exhibit significant anticancer activity. For instance, compounds similar to 5-amino-1-(1-methyl-3-phenylpropyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one have been shown to inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest .

Table 1: Summary of Anticancer Activities

Compound	Mechanism of Action	Cancer Type	Reference
Compound A	Apoptosis induction	Breast cancer
Compound B	Cell cycle arrest	Lung cancer
Compound C	Inhibition of angiogenesis	Colon cancer

Anti-inflammatory Effects

The thiazole moiety is known for its anti-inflammatory properties. Research has demonstrated that compounds containing this structure can inhibit pro-inflammatory cytokines and reduce inflammation in various models .

Case Study: Inhibition of TNF-alpha
A study highlighted the ability of thiazole-containing compounds to reduce TNF-alpha levels in lipopolysaccharide-stimulated macrophages, suggesting potential therapeutic applications in inflammatory diseases .

Neuroprotective Effects

Recent findings suggest that this compound may also exhibit neuroprotective effects. Thiazole derivatives have been implicated in the modulation of neurotransmitter systems and the protection against neurodegenerative processes .

Table 2: Neuroprotective Activities

Compound	Neurotransmitter System	Effect	Reference
Compound D	Dopaminergic system	Neuroprotection in Parkinson's model
Compound E	Glutamatergic system	Reduction of excitotoxicity

The biological activities of 5-amino-1-(1-methyl-3-phenylpropyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one can be attributed to several mechanisms:

• Receptor Modulation : The compound may act as a ligand for various receptors involved in pain and inflammation pathways.
• Enzyme Inhibition : It could inhibit enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), leading to decreased production of inflammatory mediators.
• Signal Transduction Pathways : The compound may interfere with key signaling pathways such as NF-kB or MAPK pathways that are crucial in cancer progression and inflammation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Differences

• Target Compound : Pyrrol-3-one core with fused thiazole and alkyl-phenyl substituents.
• Compound 7b (): Thieno[2,3-b]thiophen core with pyrazole-carbonyl groups.
• Compound 10 () : Pyrazolo[1,5-a]pyrimidine core with cyanide substituents. Higher molecular weight (604.71 g/mol) and distinct π-π stacking interactions due to aromatic pyrimidine rings .
• Example 76 () : Pyrazolo[3,4-d]pyrimidine with thiophen and morpholine groups. Synthesized via Suzuki coupling (mass: 531.3 [M+1]), highlighting versatility in introducing boronate-based substituents .

Substituent Effects

• Thiazole vs. Thiophene : The target’s 4-methylthiazol group may enhance electron-withdrawing effects compared to thiophene derivatives, influencing reactivity and binding affinity.
• Alkyl-Phenyl Chain : The 1-methyl-3-phenylpropyl substituent likely increases lipophilicity compared to simpler alkyl chains in analogs (e.g., cyclopropylmethyl groups in ), affecting membrane permeability .

Analytical and Structural Characterization

• Spectroscopy : IR and NMR data for analogs (e.g., compound 7b’s δ 2.22 ppm for CH₃ in ¹H-NMR) provide benchmarks for verifying the target’s substituents .
• Mass Spectrometry : High-resolution MS (e.g., compound 10’s m/z 604 [M⁺]) would be critical for confirming the target’s molecular ion .

Comparative Data Table

Compound	Core Structure	Key Substituents	Synthesis Method	Molecular Weight (g/mol)	Analytical Data
Target Compound	Pyrrol-3-one	4-methylthiazol, 1-methyl-3-phenylpropyl	Likely condensation	~350 (estimated)	NMR/IR data inferred from analogs
Compound 7b ()	Thieno[2,3-b]thiophen	Pyrazole-carbonyl, phenyl	Piperidine-catalyzed reflux	538.64	IR: 1720 cm⁻¹ (C=O); MS: m/z 538 [M⁺]
Compound 10 ()	Pyrazolo[1,5-a]pyrimidine	Cyanide, methyl-thiophen	Reflux with piperidine	604.71	¹³C-NMR: δ 118.2 (CN); MS: m/z 604 [M⁺]
Example 76 ()	Pyrazolo[3,4-d]pyrimidine	Thiophen, morpholinomethyl	Suzuki coupling	531.3 [M+1]	MP: 252–255°C; MS: m/z 531.3 [M+1]

Q & A

Q. What are the recommended synthetic routes for preparing 5-amino-1-(1-methyl-3-phenylpropyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one, and how can reaction conditions be optimized?

A multi-step synthesis approach is typically employed, involving cyclization and functionalization of precursor molecules. For pyrrolone derivatives, base-assisted cyclization (e.g., using KOtBu or NaH in THF) is effective for ring formation, as demonstrated in analogous compounds like 5-(4-chlorophenyl)-3-phenyl-1,5-dihydro-2H-pyrrol-2-one . Key optimization steps include:

• Temperature control : Maintain 60–80°C during cyclization to balance reaction rate and side-product formation.
• Solvent selection : Polar aprotic solvents (e.g., DMF, THF) enhance nucleophilicity of intermediates.
• Purification : Column chromatography with gradients of ethyl acetate/hexane (e.g., 30–70%) resolves structurally similar byproducts.
  Yield improvements (up to 63% in related syntheses) require stoichiometric adjustments of aryl substituents and protecting groups .

Q. Which spectroscopic techniques are most reliable for confirming the structure of this compound?

A combination of 1H/13C NMR, FTIR, and HRMS is critical:

• 1H NMR : Identify characteristic peaks for the 1,2-dihydropyrrol-3-one core (e.g., δ 2.2–2.5 ppm for methyl groups, δ 6.5–7.5 ppm for aromatic protons) .
• FTIR : Confirm carbonyl (C=O) stretches near 1720 cm⁻¹ and NH₂ vibrations at 3320–3275 cm⁻¹ .
• HRMS : Validate molecular weight with <5 ppm error (e.g., m/z 386.1232 [M+H]+ for a related pyrrolone derivative) .
  For stereochemical analysis, X-ray crystallography may be necessary if ambiguities arise in NMR assignments .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for structurally similar pyrrolone derivatives?

Contradictions often stem from variations in assay conditions or impurity profiles. A systematic approach includes:

• Dose-response standardization : Use uniform molar concentrations (e.g., 1–100 μM) across assays to compare IC₅₀ values.
• Purity validation : Ensure >95% purity via HPLC (C18 column, acetonitrile/water gradient) to exclude confounding effects from byproducts .
• Orthogonal assays : Combine enzymatic (e.g., kinase inhibition) and cell-based (e.g., cytotoxicity) assays to confirm target specificity. For example, discrepancies in TNF-α inhibition data may arise from off-target interactions with related receptors .

Q. What experimental design strategies are recommended for evaluating the environmental fate of this compound?

Adopt a tiered approach aligned with long-term ecotoxicology studies:

• Phase 1 (Lab-scale) : Assess abiotic degradation (hydrolysis, photolysis) under controlled pH (4–9) and UV light (λ = 254 nm) . Monitor half-life using LC-MS/MS.
• Phase 2 (Microcosm) : Simulate soil/water systems to study biodegradation. Use randomized block designs with split plots (e.g., varying organic carbon content) to model real-world variability .
• Phase 3 (Field trials) : Track bioaccumulation in model organisms (e.g., Daphnia magna) via GC-MS, adjusting for seasonal factors (e.g., temperature, microbial activity) .

Q. How can structure-activity relationship (SAR) studies be designed to optimize the pharmacological profile of this compound?

Focus on iterative modifications guided by computational and empirical

• Core modifications : Replace the 4-methylthiazole moiety with bioisosteres (e.g., oxadiazole) to enhance solubility while retaining target binding .
• Substituent screening : Use parallel synthesis to generate analogs with varied alkyl/aryl groups at the 1-methyl-3-phenylpropyl position. Evaluate logP and membrane permeability via PAMPA assays .
• Docking studies : Prioritize targets (e.g., kinases, GPCRs) using molecular dynamics simulations (AMBER or GROMACS) to predict binding affinities .

Methodological Tables

Q. Table 1. Key Analytical Parameters for Structural Confirmation

Technique	Critical Parameters	Reference Values
1H NMR	Aromatic protons, methyl groups	δ 6.5–7.5 ppm (Ar-H), δ 2.2–2.5 ppm (CH₃)
FTIR	C=O stretch, NH₂ vibrations	1720 cm⁻¹, 3320–3275 cm⁻¹
HRMS	Mass accuracy	<5 ppm error

Q. Table 2. Reaction Optimization Checklist

Parameter	Optimal Range	Impact on Yield
Temperature	60–80°C	Prevents thermal decomposition
Solvent	THF/DMF (anhydrous)	Enhances nucleophilicity
Stoichiometry	1.2–1.5 equiv (aryl precursors)	Minimizes unreacted intermediates